Cas no 83969-10-2 (3H-Indolium,2-[2-[4-[(2-chloroethyl)methylamino]phenyl]ethenyl]-1,3,3-trimethyl-, sulfate (1:1))

• Product name: 3H-Indolium,2-[2-[4-[(2-chloroethyl)methylamino]phenyl]ethenyl]-1,3,3-trimethyl-, sulfate (1:1)
• CAS No: 83969-10-2
• MF: C₂₂H₂₆N₂Cl+^.HO₄S-
• MW: 450.97878
• CID: 733894
• PubChem ID: 44150787

3H-Indolium,2-[2-[4-[(2-chloroethyl)methylamino]phenyl]ethenyl]-1,3,3-trimethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[2-[4-[(2-chloroethyl)methylamino]phenyl]ethenyl]-1,3,3-trimethyl-, sulfate (1:1)
• 2-[2-[4-[(2-chloroethyl)methylamino]phenyl]vinyl]-1,3,3-trimethyl-3H-indolium hydrogen sulphate
• 2-(2-(4-((2-Chloroethyl)methylamino)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium hydrogen sulphate
• EINECS 281-587-2
• 83969-10-2

• Inchi： InChI=1S/C22H26ClN2.H2O4S/c1-22(2)19-7-5-6-8-20(19)25(4)21(22)14-11-17-9-12-18(13-10-17)24(3)16-15-23;1-5(2,3)4/h5-14H,15-16H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： HGWJXALLBZWCQZ-UHFFFAOYSA-M
• SMILES： CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC=C(C=C3)N(C)CCCl)C)C.OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 450.1380062g/mol
• Monoisotopic Mass: 450.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų